Cas no 756411-90-2 (Aziridine,2-methyl-1-(1-methylethyl)-3-phenyl-, (2S,3R)-)

Aziridine,2-methyl-1-(1-methylethyl)-3-phenyl-, (2S,3R)- structure
756411-90-2 structure
Product Name:Aziridine,2-methyl-1-(1-methylethyl)-3-phenyl-, (2S,3R)-
CAS No:756411-90-2
MF:C12H17N
MW:175.270083189011
CID:549007
Update Time:2024-03-05

Aziridine,2-methyl-1-(1-methylethyl)-3-phenyl-, (2S,3R)- Chemical and Physical Properties

Names and Identifiers

    • Aziridine,2-methyl-1-(1-methylethyl)-3-phenyl-, (2S,3R)-
    • (-)-(2S,3R)-cis-1-Isopropyl-2-methyl-3-phenylaziridine
    • Aziridine, 2-methyl-1-(1-methylethyl)-3-phenyl-, (2S,3R)- (9CI)
    • Inchi: 1S/C12H17N/c1-9(2)13-10(3)12(13)11-7-5-4-6-8-11/h4-10,12H,1-3H3/t10-,12-,13?/m0/s1
    • InChI Key: NAVCMYOUFSTBGP-QDYONFDCSA-N
    • SMILES: N1(C(C)C)[C@H](C2=CC=CC=C2)[C@@H]1C

Computed Properties

  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.8

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